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Introduction

ATTO 425 is a fluorescent label belonging to the coumarin dye family.[1][2][3] It is
characterized by a high fluorescence quantum yield, a large Stokes shift, and good
photostability, making it a robust tool for various bioanalytical applications.[1][4][5] The azide
functional group on ATTO 425 allows for its specific covalent attachment to alkyne-modified
biomolecules via bioorthogonal "click chemistry" reactions.[2][3] This highly selective and
biocompatible ligation strategy enables the precise labeling of proteins, nucleic acids, and
glycans in complex biological samples, including live cells.[6][7]

This document provides detailed application notes and protocols for the use of ATTO 425 azide
in bioorthogonal labeling experiments, focusing on the two most common click chemistry
reactions: the copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) and the strain-promoted
azide-alkyne cycloaddition (SPAAC).

Spectroscopic and Physicochemical Properties

Proper experimental design and data interpretation require a clear understanding of the
spectral characteristics of ATTO 425. The key quantitative data for ATTO 425 are summarized
in the table below.
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Property Value Reference(s)
Excitation Maximum (A_abs_) 439 nm [11[3]
Emission Maximum (A_fl_) 485 nm [1][3]
Molar Extinction Coefficient

4.5 x 10MN M1 emM-14 [1][3]
(e_max )
Fluorescence Quantum Yield

90% [1][3]
(n_flD)
Fluorescence Lifetime (1_fl ) 3.6 ns [1][3]
Molecular Weight 602 g/mol [3]
Structure Coumarin derivative [1112][5]

- Soluble in polar solvents (e.g.,

Solubility [5]

DMF, DMSO)

Bioorthogonal Labeling Strategies with ATTO 425

Azide

Bioorthogonal labeling with ATTO 425 azide is a two-step process. First, a biomolecule of

interest is metabolically, enzymatically, or chemically modified to incorporate an alkyne group.

Second, the alkyne-tagged biomolecule is reacted with ATTO 425 azide.

Copper(l)-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC)

CuAAC is a highly efficient and widely used click chemistry reaction that utilizes a copper(l)

catalyst to ligate terminal alkynes and azides.[8][9] This method is ideal for labeling purified

proteins, cell lysates, and fixed cells.[10][11]
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CUuAAC Experimental Workflow

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click chemistry reaction that utilizes a strained cyclooctyne to react
with an azide.[12] The absence of a cytotoxic copper catalyst makes SPAAC the preferred
method for labeling biomolecules in living cells and organisms.[6][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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